Cas no 934391-34-1 (Tert-butyl N-anilino-n-methylcarbamate)

Tert-butyl N-anilino-n-methylcarbamate structure
934391-34-1 structure
Product Name:Tert-butyl N-anilino-n-methylcarbamate
CAS No:934391-34-1
MF:C12H18N2O2
MW:222.283523082733
CID:1980579
PubChem ID:44119434
Update Time:2025-04-21

Tert-butyl N-anilino-n-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-anilino-N-methylcarbamate
    • LogP
    • N-METHYL-N'-PHENYLHYDRAZINE, N-BOC PROTECTED
    • TERT-BUTYL 1-METHYL-2-PHENYLHYDRAZINE-1-CARBOXYLATE
    • DB-388247
    • DTXSID70657227
    • DTXCID00607977
    • 934391-34-1
    • Tert-butyl N-anilino-n-methylcarbamate
    • Inchi: 1S/C12H18N2O2/c1-12(2,3)16-11(15)14(4)13-10-8-6-5-7-9-10/h5-9,13H,1-4H3
    • InChI Key: VPBMXPVNDGEZHV-UHFFFAOYSA-N
    • SMILES: O(C(N(C)NC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 222.137
  • Monoisotopic Mass: 222.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6A^2

Experimental Properties

  • Density: 1.099
  • Boiling Point: 285.8°C at 760 mmHg
  • Flash Point: 126.6°C
  • Refractive Index: 1.55
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